Cas no 146726-33-2 (Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-)

Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)- structure
146726-33-2 structure
Product Name:Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-
CAS No:146726-33-2
MF:C10H18O
MW:154.249323368073
CID:101058
PubChem ID:12132911
Update Time:2025-04-18

Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxaldehyde,2,2,6-trimethyl-, (1R,6R)-
    • Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-, (1R-cis)- (9CI)
    • SCHEMBL958781
    • (1R,6R)-2,2,6-Trimethylcyclohexane-1-carbaldehyde
    • 146726-33-2
    • Inchi: 1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3/t8-,9-/m1/s1
    • InChI Key: MPLGIGIOVUTMJA-RKDXNWHRSA-N
    • SMILES: O=C[C@@H]1[C@H](C)CCCC1(C)C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 17.07

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